Cas no 2034368-49-3 (2,6-difluoro-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}benzamide)

• Product Name: 2,6-difluoro-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}benzamide
• CAS No: 2034368-49-3
• MF: C₁₆H₁₁F₂N₃OS
• MW: 331.33984875679
• CID: 5334485
• Update Time: 2025-06-14

2,6-difluoro-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)benzamide
• 2,6-difluoro-N-[(3-thiophen-3-ylpyrazin-2-yl)methyl]benzamide
• 2,6-difluoro-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}benzamide

• Inchi： 1S/C16H11F2N3OS/c17-11-2-1-3-12(18)14(11)16(22)21-8-13-15(20-6-5-19-13)10-4-7-23-9-10/h1-7,9H,8H2,(H,21,22)
• InChI Key： WMWHCUZFSZFXTF-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C(CNC(C2C(=CC=CC=2F)F)=O)=NC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 405
• XLogP3: 2.1
• Topological Polar Surface Area: 83.1

Additional information on 2,6-difluoro-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}benzamide

Comprehensive Overview of 2,6-Difluoro-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}benzamide (CAS No. 2034368-49-3)

The compound 2,6-difluoro-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}benzamide (CAS No. 2034368-49-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a thiophene and pyrazine core, makes it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or ligand for receptor modulation, given its ability to interact with biological targets.

In recent years, the demand for fluorinated benzamide derivatives has surged due to their enhanced metabolic stability and bioavailability. The presence of difluoro substituents in this compound improves its lipophilicity, a critical factor in drug design. This aligns with the growing trend of structure-activity relationship (SAR) optimization in medicinal chemistry, where small structural modifications can significantly alter a molecule's efficacy. The thiophene-pyrazine hybrid scaffold further diversifies its applicability, as these heterocycles are known for their electron-rich properties and versatility in binding interactions.

From a synthetic chemistry perspective, CAS No. 2034368-49-3 exemplifies the convergence of multicomponent reactions and catalyzed coupling methodologies. Its synthesis often involves palladium-catalyzed cross-coupling steps, a hotspot in modern organic synthesis. This resonates with the broader scientific community's focus on green chemistry and atom-economical processes, as researchers seek sustainable ways to produce complex molecules. The compound's crystalline properties and solubility profile also make it a subject of interest in formulation studies, particularly for oral delivery systems.

The rise of computational drug design has further amplified the relevance of 2,6-difluoro-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}benzamide. Molecular docking simulations frequently highlight its compatibility with ATP-binding pockets in kinases, a feature exploited in oncology research. This aligns with frequent search queries like "small molecule kinase inhibitors 2024" or "heterocyclic compounds in cancer therapy," reflecting public interest in targeted therapies. Additionally, its structural analogs are being explored for neurodegenerative diseases, tapping into the booming neuroscience market.

Quality control and analytical characterization of this compound involve advanced techniques such as HPLC-MS and NMR spectroscopy, addressing the pharmaceutical industry's stringent standards. The logP value and pKa of this benzamide derivative are frequently discussed in forums, underscoring the community's focus on ADME properties. Furthermore, its potential as a fluorescence probe due to the thiophene moiety opens doors in diagnostic imaging, a field experiencing exponential growth.

In agrochemical applications, the difluorobenzamide motif is investigated for plant protection agents, coinciding with searches for "next-generation fungicides." The compound's systemic mobility in plants and resistance-breaking potential make it a compelling subject for sustainable agriculture research. Patent landscapes reveal increasing filings around similar structures, indicating robust commercial interest.

To summarize, 2,6-difluoro-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}benzamide represents a multifaceted tool for interdisciplinary research. Its drug-likeness and scaffold diversity position it at the intersection of cutting-edge science and industrial innovation, answering pressing needs in healthcare and beyond.